Cas no 1263365-68-9 (2-(1,3-Dioxolan-2-yl)-1-(4-propyl-phenyl)-ethanone)

• Product Name: 2-(1,3-Dioxolan-2-yl)-1-(4-propyl-phenyl)-ethanone
• CAS No: 1263365-68-9
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 4692182
• Update Time: 2025-06-15

2-(1,3-Dioxolan-2-yl)-1-(4-propyl-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Dioxolan-2-yl)-1-(4-propyl-phenyl)-ethanone
• 2-(1,3-dioxolan-2-yl)-1-(4-propylphenyl)ethanone
• BC4715791

• Inchi： 1S/C14H18O3/c1-2-3-11-4-6-12(7-5-11)13(15)10-14-16-8-9-17-14/h4-7,14H,2-3,8-10H2,1H3
• InChI Key： HDMMOLQXTOMNAQ-UHFFFAOYSA-N
• SMILES： O1CCOC1CC(C1C=CC(=CC=1)CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 238
• Topological Polar Surface Area: 35.5

Additional information on 2-(1,3-Dioxolan-2-yl)-1-(4-propyl-phenyl)-ethanone

Introduction to 2-(1,3-Dioxolan-2-yl)-1-(4-propyl-phenyl)-ethanone (CAS No: 1263365-68-9)

2-(1,3-Dioxolan-2-yl)-1-(4-propyl-phenyl)-ethanone, identified by the Chemical Abstracts Service Number (CAS No) 1263365-68-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of dioxolane-substituted ketones, a structural motif known for its versatile applications in synthetic chemistry and drug development. The presence of both a dioxolane ring and a propyl-substituted phenyl group in its molecular structure imparts unique chemical and pharmacological properties, making it a subject of interest for further exploration.

The dioxolan-2-yl moiety in the compound's name is a key feature that contributes to its reactivity and potential biological activity. Dioxolanes are five-membered heterocyclic ethers characterized by two oxygen atoms and three carbon atoms. They are commonly employed as protecting groups in organic synthesis due to their stability under various reaction conditions. However, when incorporated into biologically active molecules, such as 2-(1,3-Dioxolan-2-yl)-1-(4-propyl-phenyl)-ethanone, the dioxolane ring can influence the compound's interactions with biological targets, potentially modulating its pharmacokinetic and pharmacodynamic profiles.

The 4-propyl-phenyl group is another critical component of this compound, contributing to its lipophilicity and influencing its ability to cross biological membranes. This substitution pattern is often strategically employed in drug design to enhance solubility and bioavailability. The combination of these structural elements suggests that 2-(1,3-Dioxolan-2-yl)-1-(4-propyl-phenyl)-ethanone may exhibit properties suitable for use as an intermediate in the synthesis of more complex pharmaceutical agents or as a lead compound for further medicinal chemistry optimization.

In recent years, there has been growing interest in exploring the therapeutic potential of dioxolane-containing compounds. Studies have shown that modifications at the dioxolane ring can significantly alter the biological activity of molecules. For instance, derivatives of dioxolanes have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-(1,3-Dioxolan-2-yl)-1-(4-propyl-phenyl)-ethanone may confer unique interactions with biological targets, making it a promising candidate for further pharmacological investigation.

The propyl group attached to the phenyl ring in this compound is another key feature that may influence its biological behavior. Propyl-substituted aromatic compounds are known to exhibit a range of biological activities, including effects on enzyme inhibition and receptor binding. The presence of this group in 2-(1,3-Dioxolan-2-yl)-1-(4-propyl-phenyl)-ethanone could enhance its affinity for certain biological targets or modulate its metabolic stability. These properties make it an intriguing molecule for drug discovery efforts aimed at developing novel therapeutic agents.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in designing effective drugs. The unique structural features of 2-(1,3-Dioxolan-2-yl)-1-(4-propyl-phenyl)-ethanone, including the dioxolane ring and propyl-substituted phenyl group, provide a rich foundation for SAR studies. By systematically varying these structural elements, researchers can gain insights into how different substituents affect the compound's biological activity. This approach has been instrumental in developing drugs with improved efficacy and reduced side effects.

One area where 2-(1,3-Dioxolan-2-yl)-1-(4-propyl-phenyl)-ethanone shows promise is in the development of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. Dioxolane-containing compounds have been reported to exhibit inhibitory effects on certain kinases due to their ability to mimic natural substrates or interfere with enzyme-substrate binding. The specific structural features of this compound may make it a valuable tool for developing kinase inhibitors with high selectivity and potency.

Another potential application of 2-(1,3-Dioxolan-2-yl)-1-(4-propyl-phenyl)-ethanone is in the field of central nervous system (CNS) drug discovery. The ability of this compound to cross the blood-brain barrier is crucial for developing effective treatments for neurological disorders. The lipophilic nature of the 4-propyl-phenyl group may facilitate its penetration into the CNS, making it a candidate for further exploration as a therapeutic agent.

The synthesis of 2-(1,3-Dioxolan-2-yl)-1-(4-propyl-phenyl)-ethanone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, may be employed to introduce specific stereocenters or functional groups into the molecule. These synthetic strategies are essential for producing derivatives with tailored biological activities.

In conclusion, 2-(1,3-Dioxolan - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- 68 68 68 68 68 68 68-- - - - - - - - ) (CAS No: 1263365-- -- --- --- --- --- --- --- --- --- --- --- --- ------ 68-- ) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of a dioxolane ring and a proplyl-substituted pheny group makes it a valuable scaffold for further medicinal chemistry investigations. As research continues to uncover new therapeutic targets and develop innovative synthetic methods, 1263365-- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- -------- ) will undoubtedly play an important role in advancing drug discovery efforts.